Cas no 2197-60-6 (1,4-Naphthalenedione,2-octadecyl-)
2197-60-6 structure
Product Name:1,4-Naphthalenedione,2-octadecyl-
CAS No:2197-60-6
MF:C28H42O2
MW:410.631888866425
CID:286633
PubChem ID:245032
Update Time:2025-04-19
1,4-Naphthalenedione,2-octadecyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedione,2-octadecyl-
- 2-octadecylnaphthalene-1,4-dione
- DTXSID20288545
- NSC56521
- 2197-60-6
- NSC-56521
- 2-n-octadecyl-1,4-naphthoquinone
-
- Inchi: 1S/C28H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-24-23-27(29)25-21-18-19-22-26(25)28(24)30/h18-19,21-23H,2-17,20H2,1H3
- InChI Key: OVFBAFHCHZKLRO-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C=C1CCCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 410.31866
- Monoisotopic Mass: 410.318
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 17
- Complexity: 519
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.3
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 0.972
- Boiling Point: 525.9°C at 760 mmHg
- Flash Point: 193.6°C
- Refractive Index: 1.51
- PSA: 34.14
- LogP: 8.64360
1,4-Naphthalenedione,2-octadecyl- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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